Cas no 838813-59-5 (3-(3-bromophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole)

• Product Name: 3-(3-bromophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
• CAS No: 838813-59-5
• MF: C₁₂H₇BrN₂OS
• MW: 307.165780305862
• CID: 1814555
• PubChem ID: 1258982
• Update Time: 2025-04-21

3-(3-bromophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
• 3-(3-bromophenyl)-5-thiophen-2-yl-1,2,4-oxadiazole
• 838813-59-5
• AKOS003341265
• DTXSID60361402
• 3-(3-bromophenyl)-5-(2-thienyl)-1,2,4-oxadiazole
• STK323423
• SCHEMBL13930836

• Inchi： 1S/C12H7BrN2OS/c13-9-4-1-3-8(7-9)11-14-12(16-15-11)10-5-2-6-17-10/h1-7H
• InChI Key： VKNPDIPCBMHIGD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NOC(C2=CC=CS2)=N1

Computed Properties

• Exact Mass: 305.94625g/mol
• Monoisotopic Mass: 305.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.2Ų